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Compound of Interest

Compound Name: 1-Bromooctane

Cat. No.: B094149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-bromooctane (CAS 111-83-1), a

versatile alkyl halide widely utilized in organic synthesis. This document details its

physicochemical properties, spectral data, safety and handling protocols, and key experimental

procedures for its synthesis and common reactions.

Core Data Presentation
Quantitative data for 1-bromooctane has been compiled and structured in the tables below for

ease of reference and comparison.

Table 1: Physicochemical Properties of 1-Bromooctane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b094149?utm_src=pdf-interest
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/product/b094149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₇Br [1]

Molecular Weight 193.12 g/mol [2]

CAS Number 111-83-1 [1]

Appearance Colorless to pale yellow liquid

Odor Characteristic

Melting Point -55 °C

Boiling Point 201-202 °C (at 1013 mbar)

Density 1.118 g/mL at 25 °C

Vapor Density 6.7 (vs air)

Vapor Pressure 0.34 mmHg at 25 °C

Refractive Index (n20/D) 1.452

Flash Point 80 °C (closed cup)

Solubility
Insoluble in water; soluble in

organic solvents.

Table 2: Spectral Data Summary for 1-Bromooctane
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Spectroscopic Technique
Key Features and
Observations

Source(s)

¹H NMR

Spectrum available, showing

characteristic peaks for the

octyl chain protons.

¹³C NMR Spectrum available.

Infrared (IR) Spectroscopy

Spectrum available, showing

characteristic C-H and C-Br

stretching and bending

vibrations.

Mass Spectrometry (MS)

Mass spectrum available,

showing the molecular ion

peak and characteristic

fragmentation pattern.

Raman Spectroscopy Spectrum available.

Table 3: Safety and Hazard Information for 1-
Bromooctane

Hazard Category
GHS Classification and
Precautionary Statements

Source(s)

Physical Hazards Combustible Liquid

Health Hazards
Causes skin irritation. Causes

serious eye irritation.

Environmental Hazards
Very toxic to aquatic life with

long lasting effects.

H410: Very toxic to aquatic life

with long lasting effects. P273:

Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container to an

approved waste disposal plant.

Signal Word Warning
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Experimental Protocols
Detailed methodologies for the synthesis of 1-bromooctane and its application in two

fundamental organic reactions are provided below.

Protocol 1: Synthesis of 1-Bromooctane from 1-Octanol
This protocol describes the synthesis of 1-bromooctane via the reaction of 1-octanol with

hydrobromic acid and sulfuric acid.

Materials:

1-Octanol

Sodium bromide (NaBr)

Concentrated sulfuric acid (H₂SO₄)

Water

10% Sodium carbonate solution

Anhydrous sodium sulfate

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

In a round-bottom flask, dissolve sodium bromide in water and then add 1-octanol.

Slowly add concentrated sulfuric acid to the mixture while cooling the flask in an ice bath.

Heat the mixture to reflux and maintain for 7-8 hours.

After cooling, dilute the mixture with water and transfer to a separatory funnel.

Separate the organic layer and wash it sequentially with water, concentrated sulfuric acid,

water again, and finally with a 10% sodium carbonate solution.
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Dry the organic layer over anhydrous sodium sulfate.

Purify the product by distillation, collecting the fraction boiling at 196-200 °C. The expected

yield is over 90%.

Protocol 2: Grignard Reaction of 1-Bromooctane with
Acetone
This protocol outlines the formation of octylmagnesium bromide and its subsequent reaction

with acetone to form 2-methyl-2-nonanol. This procedure is adapted from a comparative

protocol for bromooctane isomers.

Materials:

1-Bromooctane

Magnesium turnings

Anhydrous diethyl ether

Iodine (crystal)

Acetone (anhydrous)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Three-necked flask, reflux condenser, dropping funnel, magnetic stirrer

Procedure:

Grignard Reagent Formation:

In a flame-dried, three-necked flask under a nitrogen atmosphere, add magnesium

turnings (1.2 equivalents).

Add a small crystal of iodine to activate the magnesium.
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In a dropping funnel, prepare a solution of 1-bromooctane (1.0 equivalent) in anhydrous

diethyl ether.

Add a small portion of the 1-bromooctane solution to the magnesium and initiate the

reaction, with gentle heating if necessary.

Once the reaction starts (indicated by cloudiness and gentle boiling of the ether), add the

remaining 1-bromooctane solution dropwise to maintain a gentle reflux.

After the addition is complete, continue to reflux the mixture until most of the magnesium

is consumed (approximately 1-2 hours).

Reaction with Acetone:

Cool the Grignard reagent solution to 0 °C in an ice bath.

Add a solution of anhydrous acetone (1.0 equivalent) in anhydrous diethyl ether dropwise

to the cold, stirring Grignard reagent.

After the addition, allow the reaction to warm to room temperature and stir for 1 hour.

Work-up and Isolation:

Quench the reaction by the slow addition of a saturated aqueous ammonium chloride

solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude product, 2-methyl-2-nonanol.

Protocol 3: Williamson Ether Synthesis of Ethyl Octyl
Ether
This protocol details the synthesis of ethyl octyl ether using 1-bromooctane and sodium

ethoxide.

Materials:
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1-Bromooctane

21% Sodium ethoxide in ethanol solution

5-mL reaction vial with spin vane

Heating block

Procedure:

Place 3.0 mL of the 21% sodium ethoxide solution into a 5-mL vial containing a spin vane.

Add 1.0 mL of 1-bromooctane to the vial and immediately seal it.

Place the reaction vial in a heating block pre-heated to 120 °C.

The reaction will proceed via an SN2 mechanism to form ethyl octyl ether. A small amount of

1-octene may be formed as an elimination byproduct.

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key workflows and

relationships involving 1-bromooctane.

1-Octanol

Reaction

HBr / H2SO4

Crude 1-Bromooctane PurificationWashing & Drying Pure 1-BromooctaneDistillation

Click to download full resolution via product page

Synthesis Workflow for 1-Bromooctane
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Grignard Reaction Experimental Workflow
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Williamson Ether Synthesis Signaling Pathway
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Applications in Organic Synthesis

Product Classes

1-Bromooctane

Grignard Reagent
(Octylmagnesium Bromide) Williamson Ether Synthesis Nucleophilic Substitution
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Click to download full resolution via product page

Logical Relationships of 1-Bromooctane in Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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